molecular formula C15H11NO B8702869 N,3-diphenylprop-2-ynamide CAS No. 7342-02-1

N,3-diphenylprop-2-ynamide

Cat. No.: B8702869
CAS No.: 7342-02-1
M. Wt: 221.25 g/mol
InChI Key: RVNDDFOOGMHHRS-UHFFFAOYSA-N
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Description

N,3-diphenylprop-2-ynamide is a useful research compound. Its molecular formula is C15H11NO and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

7342-02-1

Molecular Formula

C15H11NO

Molecular Weight

221.25 g/mol

IUPAC Name

N,3-diphenylprop-2-ynamide

InChI

InChI=1S/C15H11NO/c17-15(16-14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10H,(H,16,17)

InChI Key

RVNDDFOOGMHHRS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C#CC(=O)NC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

According to preparation 15, aniline (0.700 g, 7.5 mmol) was coupled to phenylpropiolic acid (1.0 g, 6.8 mmol) to provide 1.2 g (73%) of product. NMR.
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0.7 g
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1 g
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Yield
73%

Synthesis routes and methods III

Procedure details

Phenylamine (1.86 g, 20 mmol) and phenylpropiolic acid (3.22 g, 22 mmol) were dissolved in dichloromethane (50 ml) and 1,3-dicyclohexylcarbodiimide (4.8 g, 23.2 mmol) was added in one portion at 0° C. The mixture was stirred room temperature for 14 h. The mixture was poured into water and extracted with dichloromethane (3×15 ml). The organic layers were combined, dried over anhydrous sodium sulfate and concentrated in vacuo. Purification by flash column chromatography on silica gel, eluting with hexanes-EtOAc (6:1 and then 4:1) afforded 3-phenyl-propynoic acid phenylamide 2.7 g (62%).
Quantity
1.86 g
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reactant
Reaction Step One
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3.22 g
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reactant
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50 mL
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solvent
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4.8 g
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reactant
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